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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the spectroscopy and

energy levels of dysprosium (Dy), a rare-earth element with increasing importance in various

scientific and technological fields. This document details the fundamental atomic properties of

dysprosium, explores the sophisticated experimental techniques used to probe its electronic

structure, and presents a summary of its known energy levels and spectral transitions.

Introduction to Dysprosium
Dysprosium (atomic number 66) is a lanthanide series element characterized by its metallic

silver luster.[1] In its neutral state, a dysprosium atom possesses 66 electrons.[2][3] The

ground state electron configuration of gaseous neutral dysprosium is [Xe] 4f¹⁰ 6s², and its

term symbol is ⁵I₈.[2] The element's name is derived from the Greek word "dysprositos,"

meaning "hard to get at," alluding to the difficulty in its initial isolation.[3] Dysprosium is found

in various minerals, including xenotime, but never as a free element in nature.[1][3]

Naturally occurring dysprosium is a composite of seven stable isotopes: ¹⁵⁶Dy, ¹⁵⁸Dy, ¹⁶⁰Dy,

¹⁶¹Dy, ¹⁶²Dy, ¹⁶³Dy, and ¹⁶⁴Dy.[1] The most abundant of these is ¹⁶⁴Dy.[1] Along with holmium,

dysprosium exhibits the highest magnetic strength of all elements, particularly at low

temperatures.[1][3]
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The electronic structure of dysprosium is complex, giving rise to a rich spectrum of energy

levels. The arrangement of electrons in shells is 2, 8, 18, 28, 8, 2.[2][3][4]

Table 1: Fundamental Atomic Properties of Dysprosium

Property Value

Atomic Number 66[5][6]

Atomic Weight 162.500 u[7]

Electron Configuration [Xe] 4f¹⁰ 6s²[1][2][3][6]

Ground State Term Symbol (Dy I) ⁵I₈[2][7]

First Ionization Energy 5.9389 eV (47900 cm⁻¹)[7]

Second Ionization Energy 11.67 eV (94100 cm⁻¹)[5][7]

Third Ionization Energy 22.802 eV[5]

Spectroscopic Techniques for Dysprosium Analysis
A variety of high-resolution spectroscopic techniques are employed to investigate the intricate

energy level structure of dysprosium.

Laser-Induced Fluorescence (LIF) Spectroscopy
Laser-induced fluorescence (LIF) spectroscopy is a highly sensitive method used to probe the

electronic transitions in atoms and molecules. In the context of dysprosium, LIF on an atomic

beam is a common technique.[8][9]

Experimental Protocol for Atomic Beam LIF Spectroscopy:

Atomic Beam Generation: A thermal atomic beam of dysprosium is produced from an

effusion oven heated to high temperatures (e.g., 1250°C).[10]

Laser Excitation: The atomic beam is crossed with a tunable laser beam. The laser

frequency is scanned across the absorption lines of interest.
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Fluorescence Detection: As the atoms are excited to higher energy levels, they subsequently

decay, emitting fluorescence. This fluorescence is collected by a photomultiplier tube (PMT)

or other sensitive light detector.

Signal Processing: The detected fluorescence signal is recorded as a function of the laser

frequency, yielding the emission spectrum.

Resonance Ionization Spectroscopy (RIS)
Resonance ionization spectroscopy is a powerful and selective technique for studying atomic

energy levels, particularly for identifying high-lying Rydberg states and determining ionization

potentials.[11]

Experimental Protocol for RIS:

Multi-Step Excitation: Dysprosium atoms are excited from the ground state to a high-lying

energy level through a multi-step process using one or more tunable lasers.

Ionization: A final laser photon provides the necessary energy to ionize the excited atom.

Ion Detection: The resulting ions are detected using a mass spectrometer or another ion

detector.

Spectral Analysis: The ion signal is recorded as a function of the laser frequencies, allowing

for the precise determination of the energies of the intermediate resonant states.

Fourier Transform Spectroscopy (FTS)
Fourier transform spectroscopy is used for precise measurements of wavelengths and

transition probabilities over a broad spectral range.[12]

Experimental Protocol for FTS:

Light Source: A light source containing excited dysprosium atoms or ions (e.g., a hollow

cathode lamp) is used.

Interferometer: The light is passed through a Michelson interferometer.
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Interferogram Generation: The interferometer produces an interferogram, which is the

intensity of the light as a function of the optical path difference.

Fourier Transform: A Fourier transform of the interferogram is performed to obtain the

spectrum.

Radiometric Calibration: To determine transition probabilities, the FTS instrument is

radiometrically calibrated using standard lamps or reference branching ratios from other

elements like Argon.[12]

Energy Levels of Dysprosium
The National Institute of Standards and Technology (NIST) Atomic Spectra Database provides

comprehensive and critically evaluated data on the energy levels of neutral and ionized

dysprosium.[7][13][14][15]

Neutral Dysprosium (Dy I)
The ground state of neutral dysprosium is 4f¹⁰6s² ⁵I₈.[2][7] The energy level structure of Dy I is

characterized by a high density of states arising from the open 4f shell.

Table 2: Selected Energy Levels of Neutral Dysprosium (Dy I)
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Configuration Term J Level (cm⁻¹)

4f¹⁰6s² ⁵I 8 0.000

4f¹⁰6s² ⁵I 7 4134.220

4f¹⁰6s² ⁵I 6 7078.210

4f¹⁰6s² ⁵I 5 9211.510

4f¹⁰6s² ⁵I 4 10762.650

4f¹⁰(⁵I₈)6s6p(³P⁰₀) (8,0)⁰ 8 16578.505

4f⁹(⁶H⁰₁₅/₂)5d(⁶I₁₇/

₂)6s²
1 17351.520

4f¹⁰(⁵I₈)6s6p(³P⁰₁) (8,1)⁰ 7 17549.955

4f¹⁰(⁵I₈)6s6p(³P⁰₁) (8,1)⁰ 8 17666.980

4f¹⁰(⁵I₈)6s6p(³P⁰₁) (8,1)⁰ 9 18563.850

Data sourced from the NIST Atomic Spectra Database.[13][14]

Singly Ionized Dysprosium (Dy II)
The ground state of singly ionized dysprosium is 4f¹⁰(⁵I₈)6s (8,1/2)₁₇/₂.[7] The spectrum of Dy

II is also complex and has been studied using techniques like fast-ion-beam laser-fluorescence

spectroscopy.[16]

Table 3: Selected Energy Levels of Singly Ionized Dysprosium (Dy II)
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Configuration Term J Level (cm⁻¹)

4f¹⁰(⁵I₈)6s (8,1/2) 17/2 0.000

4f¹⁰(⁵I₈)6s (8,1/2) 15/2 828.430

4f¹⁰(⁵I₇)6s (7,1/2) 15/2 4347.130

4f¹⁰(⁵I₇)6s (7,1/2) 13/2 4867.280

4f⁹5d² 17/2 7578.410

4f¹⁰(⁵I₆)6s (6,1/2) 13/2 7592.540

4f¹⁰(⁵I₆)6s (6,1/2) 11/2 7980.200

4f⁹5d² 19/2 8387.650

Data sourced from the NIST Atomic Spectra Database.[15]

Doubly Ionized Dysprosium (Dy III)
The third spectrum of dysprosium has been analyzed, revealing energy levels for the 4f¹⁰,

4f⁹5d, 4f⁹6s, and 4f⁹6p configurations.[17]

Hyperfine Structure and Isotope Shifts
The isotopes ¹⁶¹Dy and ¹⁶³Dy have non-zero nuclear spins, leading to hyperfine splitting of the

energy levels.[7][16] The study of hyperfine structure and isotope shifts provides valuable

information about the nuclear properties and electron-nucleus interactions.[8][9][16][18] These

are often investigated using high-resolution laser spectroscopy techniques.[18][19] For

example, the hyperfine coefficients and isotope shifts for the 421.291 nm transition have been

measured using atomic beam laser-induced fluorescence spectroscopy.[8][9]

Table 4: Hyperfine Structure Constants for Selected Levels of Dy II
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Isotope
Level Energy
(cm⁻¹)

J A (MHz) B (MHz)

¹⁶¹Dy 22920.890 15/2 -132.8 ± 0.4 -2570 ± 20

¹⁶³Dy 22920.890 15/2 186.2 ± 0.4 -2730 ± 30

¹⁶¹Dy 23624.080 17/2 -115.6 ± 0.5 -2780 ± 30

¹⁶³Dy 23624.080 17/2 162.2 ± 0.5 -2950 ± 40

Data for odd-parity levels, adapted from studies on Dy II hyperfine structure.[16] A and B are

the magnetic dipole and electric quadrupole hyperfine constants, respectively.

Visualizations
Experimental Workflow for Laser Spectroscopy
The following diagram illustrates a generalized workflow for a laser spectroscopy experiment

on an atomic beam, such as LIF.

Atomic Source

Interaction Chamber

Detection System

Effusion Oven Atomic BeamGenerates
Excitation

Tunable Laser
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FluorescenceEmits Photomultiplier Tube (PMT)Collected by Data Acquisition SystemSignal to
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Caption: Generalized workflow for atomic beam laser spectroscopy.

Simplified Energy Level Diagram of Dysprosium
This diagram presents a simplified representation of electronic transitions in neutral

dysprosium, illustrating absorption and subsequent fluorescence.
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Caption: Simplified electronic transitions in a Dysprosium atom.

Conclusion
The study of dysprosium's spectroscopy and energy levels is a vibrant area of research with

applications ranging from fundamental physics, such as searches for variations in fundamental

constants, to the development of new materials and technologies.[20] The complex electronic

structure of dysprosium, arising from its partially filled 4f shell, presents both a challenge and

an opportunity for spectroscopists. Advanced laser-based techniques continue to unravel the

intricate details of its atomic properties, providing crucial data for a wide range of scientific

disciplines. This guide serves as a foundational resource for professionals seeking to

understand and utilize the unique spectroscopic characteristics of this fascinating rare-earth

element.
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[https://www.benchchem.com/product/b1206940#introduction-to-dysprosium-spectroscopy-
and-energy-levels]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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